Cas no 1783776-23-7 (2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-)

• Product Name: 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-
• CAS No: 1783776-23-7
• MF: C₆H₁₀F₃NS
• MW: 185.210510730743
• CID: 5171972
• Update Time: 2025-06-10

2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-

• Inchi： 1S/C6H10F3NS/c7-6(8,9)5(10)1-3-11-4-2-5/h1-4,10H2
• InChI Key： QDGLWTDMBJMNJV-UHFFFAOYSA-N
• SMILES： C1SCCC(C(F)(F)F)(N)C1

Additional information on 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)-

Comprehensive Overview of 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7)

The compound 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydrothiopyran core and trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

One of the key reasons for the growing interest in 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- is its role in the development of small-molecule therapeutics. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, which are critical factors in modern drug design. Recent studies have explored its utility in targeting enzyme inhibitors and receptor modulators, aligning with the broader trend of precision medicine. This compound’s versatility also extends to agrochemicals, where it can be used to develop new crop protection agents with improved efficacy and environmental safety.

In the context of synthetic chemistry, 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- serves as a building block for constructing complex molecular architectures. Its thiopyran ring offers a stable scaffold for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the field of medicinal chemistry, where researchers are constantly seeking innovative ways to optimize lead compounds. The compound’s CAS No. 1783776-23-7 is frequently referenced in patent literature, highlighting its commercial and scientific significance.

From an industrial perspective, the demand for 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- is driven by its potential in high-value chemical synthesis. Manufacturers are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical companies. The compound’s trifluoromethylated amine moiety is a sought-after feature in modern chemistry, as it often enhances biological activity and selectivity. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where efficiency and environmental impact are prioritized.

Another area of interest is the compound’s potential in material science. The thiopyran core can contribute to the development of advanced materials with unique electronic or optical properties. Researchers are exploring its use in organic electronics and catalysis, where its structural motifs could enable new functionalities. This interdisciplinary appeal underscores the importance of 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- as a multifaceted tool in scientific innovation.

In summary, 2H-Thiopyran-4-amine, tetrahydro-4-(trifluoromethyl)- (CAS No. 1783776-23-7) is a compound of considerable scientific and industrial relevance. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing research and commercial interest. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.